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GNF-2 solubility DMSO and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gnf-2

CAS No.: 778270-11-4

Cat. No.: S547879

Physical & Chemical Properties of GNF-2

The table below summarizes the fundamental technical data for GNF-2:

Property Specification

CAS Number 778270-11-4 [1] [2] [3]
Molecular Formula C1sH13F3N4O2 [1] [3] [4]
Molecular Weight 374.32 g/mol [1] [5] [3]
Purity >98% [1] [4]

Solubility and Storage Conditions

For optimal stability and performance, adhere to the following handling guidelines:

Aspect Recommendation

Solubility in DMSO 74 - 100 mM (approx. 27.7 - 37.4 mg/mL) [1] [5] [4]
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Aspect Recommendation
Solubility in Ethanol 9.8 mg/mL (with gentle warming) [3] or 50 mM [1]
Solubility in Water Insoluble [5] [3] [4]

Storage Temperature -20°C (solid form) [1] [6] [3]
Storage Form Tightly sealed container in a cool, well-ventilated area [1] [7]

Reconstitution Use fresh, moisture-absorbing DMSO to prevent solubility reduction [5]

Handling and Safety Guidelines

¢ General Handling: Avoid inhalation, and contact with skin or eyes. Use only in areas with appropriate
exhaust ventilation and wear suitable personal protective equipment, including gloves and safety
goggles [7].

e Hazards: Harmful if swallowed and very toxic to aquatic life with long-lasting effects [7].

e Disposal: Dispose of contents and the container according to local regulations at an approved waste
disposal plant [7].

Experimental Workflow for In Vitro Research

The diagram below outlines a general cell-based assay workflow using GNF-2, based on common protocols

in the search results [2] [5]:
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Prepare GNF-2 Stock Solution

Reconstitute in DMSO
(74-100 mM stock)

Analyze Results
(Inhibition, Apoptosis)

Click to download full resolution via product page

Application Notes for Researchers

¢ Solution Stability: For long-term storage, it is best to store the compound as a solid. If you must
prepare a stock solution, it's recommended to use it soon after preparation and avoid long-term
storage, especially at room temperature, to maintain stability and prevent precipitation or degradation

[5] [3]-
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¢ Allosteric Inhibition: GNF-2 is a highly selective, non-ATP competitive, allosteric inhibitor of
Bcer-Abl [1] [2] [5]. It binds to the myristate-binding pocket, a different site than ATP-competitive
inhibitors like imatinib [3]. This uniqgue mechanism can be leveraged in combination therapy studies to
overcome resistance [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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